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Compound of Interest

2'-Bromo-2-(4-
Compound Name:

fluorophenyl)acetophenone

Cat. No.: B1321744

A Note on Chemical Nomenclature: The nomenclature "2'-Bromo-2-(4-
fluorophenyl)acetophenone” can be interpreted in several ways, leading to different chemical
structures. This guide addresses the most common isomers based on available scientific
literature and chemical supplier databases. For clarity, each compound is identified by its
specific IUPAC name and CAS number.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing comprehensive information on the properties, synthesis, and potential
applications of key bromo-fluoro acetophenone isomers.

2-Bromo-1-(4-fluorophenyl)ethanone

This isomer, commonly known as 2-Bromo-4'-fluoroacetophenone, is a halogenated aromatic
ketone. Its structure features a fluorine atom on the phenyl ring and a bromine atom on the
alpha-carbon of the acetophenone core.

Chemical and Physical Properties
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Property Value Source
CAS Number 403-29-2
Molecular Formula CsHeBrFO
Molecular Weight 217.04 g/mol
2-bromo-1-(4-
IUPAC Name
fluorophenyl)ethanone
w-Bromo-4-
Synonyms fluoroacetophenone, 4-
Fluorophenacyl bromide
Appearance White crystalline solid
Melting Point 47-50 °C
Boiling Point 150 °C at 12 mmHg
Soluble in methanol, sparing|
Solubility ] patingy
soluble in water.
Synthesis

Experimental Protocol: Bromination of 4'-fluoroacetophenone

A common method for the synthesis of 2-Bromo-4'-fluoroacetophenone involves the

electrophilic bromination of 4'-fluoroacetophenone.

o Reactants: 4'-fluoroacetophenone, Bromine (Brz), or a solid brominating agent like N-

bromosuccinimide (NBS).

e Solvent: Typically a non-polar solvent such as methanol.

e Procedure: To a solution of 4'-fluoroacetophenone in methanol, the brominating agent is

added portion-wise at a controlled temperature, often at room temperature or reflux. The

reaction progress is monitored using Thin Layer Chromatography (TLC).
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o Work-up: Upon completion, the reaction mixture is quenched with an aqueous solution of
sodium thiosulfate to remove any unreacted bromine. The product is then extracted using an
organic solvent like ethyl acetate.

 Purification: The combined organic layers are washed with water, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude
product can be further purified by column chromatography on silica gel.
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Reactants

4'-Fluoroacetophenone Brominating Agent (e.g., Br2, NBS)

Reaction Conditions

Methanol |

Room Temperature or Reflux

Work-up &qurification

Aqueous Sodium Thiosulfate

Ethyl Acetate

Column Chromatography

Y

2-Bromo-4'-fluoroacetophenone

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-4'-fluoroacetophenone.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1321744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological and Research Applications

2-Bromo-4'-fluoroacetophenone serves as a versatile building block in medicinal chemistry and
organic synthesis. It is a key intermediate in the synthesis of various pharmaceutical
compounds and is used in research to study enzyme inhibition and for the preparation of
functional organic materials.

2-Bromo-1-(2-fluorophenyl)ethanone

Also known as 2-Bromo-2'-fluoroacetophenone, this isomer has

 To cite this document: BenchChem. [An In-depth Technical Guide to Bromo-Fluoro
Acetophenone Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321744#2-bromo-2-4-fluorophenyl-acetophenone-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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